
Potassium Azide: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: potassium azide

Cat. No.: B1246060 Get Quote

CAS Number: 20762-60-1[1]

This guide provides an in-depth overview of potassium azide (KN₃), a versatile and important

inorganic compound utilized in various fields of scientific research and development. It covers

its chemical and physical properties, synthesis, biological effects, and key experimental

applications, with a focus on providing practical information for researchers, scientists, and

drug development professionals.

Physicochemical Properties
Potassium azide is a white, crystalline solid.[2] It is the potassium salt of hydrazoic acid and is

highly soluble in water.[2]

Identification and Structure
Property Value

IUPAC Name Potassium azide

Molecular Formula KN₃

Molecular Weight 81.12 g/mol [3]

CAS Number 20762-60-1

Crystal Structure Tetragonal[2]
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Physical and Thermodynamic Properties
Property Value

Appearance White crystalline solid[2]

Density 2.038 g/cm³[2]

Melting Point 350-360 °C (decomposes)[4]

Boiling Point Decomposes at 360 °C

Solubility in Water 50.8 g/100 mL at 20 °C

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -1.7 kJ/mol[2]

Standard Molar Entropy (S⦵₂₉₈) 104 J·mol⁻¹·K⁻¹[4]

Solubility Profile
Solvent Solubility Temperature (°C)

Water 41.4 g/100 mL 0

Water 50.8 g/100 mL 20

Water 105.7 g/100 mL 100

Ethanol 0.137 g/100 g 16

Liquid Ammonia Soluble -

Methanol Soluble -

Acetone Insoluble -

Diethyl Ether Insoluble -

Synthesis and Handling
Experimental Protocol: Synthesis of Potassium Azide
This protocol describes the synthesis of potassium azide from potassium hydroxide and

hydrazoic acid. Caution: Hydrazoic acid is highly toxic and explosive. This synthesis should
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only be performed by trained personnel in a well-ventilated fume hood with appropriate safety

precautions.

Materials:

Potassium hydroxide (KOH)

Sodium azide (NaN₃)

Sulfuric acid (H₂SO₄)

Distilled water

Ethanol

Ice bath

Distillation apparatus

Reaction flask with a stirrer

Büchner funnel and flask

Procedure:

Preparation of Hydrazoic Acid Solution: In a fume hood, carefully add a solution of sodium

azide to a cooled solution of sulfuric acid in a distillation apparatus. Gently heat the mixture

to distill the hydrazoic acid, collecting it in cold distilled water.

Neutralization: Slowly add the cooled hydrazoic acid solution to a stirred, aqueous solution of

potassium hydroxide. Monitor the pH to ensure complete neutralization.

Crystallization: Concentrate the resulting potassium azide solution by gentle heating. Cool

the solution in an ice bath to induce crystallization.

Isolation and Purification: Collect the potassium azide crystals by vacuum filtration using a

Büchner funnel. Wash the crystals with cold ethanol to remove impurities.
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Drying: Dry the purified potassium azide crystals in a desiccator.

Safety and Handling
Potassium azide is highly toxic and can be fatal if swallowed or absorbed through the skin.[1]

It is also a potent metabolic inhibitor. The primary hazard associated with potassium azide is

its explosive nature, especially when heated or in contact with certain metals.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

appropriate chemical-resistant gloves when handling potassium azide.

Handling: Handle in a well-ventilated fume hood. Avoid creating dust. Do not use metal

spatulas; use plastic or ceramic instead.

Storage: Store in a cool, dry, well-ventilated area away from heat, sources of ignition, and

incompatible materials such as acids and heavy metals.

Disposal: Potassium azide waste should be treated as hazardous. Never pour azide

solutions down the drain, as they can react with lead or copper plumbing to form highly

explosive metal azides.[4] Deactivate azide waste by reacting with an acidic solution of

sodium nitrite to produce nitrogen gas. This should be done in a fume hood with extreme

caution.

Biological Activity and Signaling Pathways
The primary biological effect of potassium azide is the potent inhibition of cellular respiration

through its interaction with cytochrome c oxidase (Complex IV) in the mitochondrial electron

transport chain.[2]

Inhibition of Cytochrome c Oxidase
Azide binds to the heme a₃-CuB binuclear center of cytochrome c oxidase, preventing the

binding of oxygen and thus halting the electron transport chain.[5] This leads to a rapid

decrease in ATP production and can induce apoptosis. Chronic exposure to low levels of azide

can lead to an irreversible loss of cytochrome c oxidase activity by promoting the dissociation

of the holoenzyme.
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Preparation

Experiment

Data Analysis

Isolate Mitochondria

Prepare Respiration Buffer

Prepare Substrate and Inhibitor Solutions

Calibrate Oxygen Electrode

Add Mitochondria to Chamber

Add Substrates (e.g., Glutamate/Malate)

Add ADP to Initiate State 3 Respiration

Add Potassium Azide (Test Condition)

Record Oxygen Consumption Rate

Calculate Respiration Rates

Compare Control vs. Azide-Treated

Determine IC50 (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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